![molecular formula C12H10N2O4S B2893089 (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(3-methoxyphenyl)acetamide CAS No. 882240-42-8](/img/structure/B2893089.png)
(Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(3-methoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(3-methoxyphenyl)acetamide, also known as DMAD or DMTA, is a synthetic compound with potential applications in scientific research. This compound belongs to the class of thiazolidinones and has been studied for its mechanism of action and biochemical effects.
Mechanism of Action
(Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(3-methoxyphenyl)acetamide exerts its biological effects through the inhibition of various enzymes and signaling pathways, including cyclooxygenase-2 (COX-2), nuclear factor-kappa B (NF-κB), and mitogen-activated protein kinase (MAPK) pathways. These pathways are involved in the regulation of inflammation, cell proliferation, and apoptosis, making this compound a potential therapeutic agent for various diseases.
Biochemical and Physiological Effects
Studies have shown that this compound can reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in various cell lines and animal models. It has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells. Additionally, this compound has been found to possess antioxidant properties, which can protect cells from oxidative stress and damage.
Advantages and Limitations for Lab Experiments
One advantage of using (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(3-methoxyphenyl)acetamide in lab experiments is its relatively simple synthesis method, which allows for easy production and purification. However, one limitation is its low solubility in aqueous solutions, which may affect its bioavailability and efficacy.
Future Directions
There are several potential future directions for the study of (Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(3-methoxyphenyl)acetamide. One area of interest is its potential use as a therapeutic agent for inflammatory and cancer-related diseases. Further studies are needed to determine its efficacy and safety in clinical settings. Additionally, the development of more efficient synthesis methods and analogs of this compound may lead to the discovery of more potent and selective compounds with improved pharmacological properties.
Synthesis Methods
(Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(3-methoxyphenyl)acetamide can be synthesized through a multi-step process involving the reaction of 3-methoxybenzaldehyde with thiosemicarbazide, followed by cyclization and condensation with ethyl chloroacetate. The resulting intermediate is then subjected to acid hydrolysis and further reaction with 3-methoxyaniline to yield this compound.
Scientific Research Applications
(Z)-2-(2,4-dioxothiazolidin-5-ylidene)-N-(3-methoxyphenyl)acetamide has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties, making it a promising compound for drug discovery and development.
properties
IUPAC Name |
(2Z)-2-(2,4-dioxo-1,3-thiazolidin-5-ylidene)-N-(3-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O4S/c1-18-8-4-2-3-7(5-8)13-10(15)6-9-11(16)14-12(17)19-9/h2-6H,1H3,(H,13,15)(H,14,16,17)/b9-6- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAIWAKPOFPIRFL-TWGQIWQCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)C=C2C(=O)NC(=O)S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1)NC(=O)/C=C\2/C(=O)NC(=O)S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.